Cas no 1806389-24-1 (3,4-Difluoro-5-nitrophenylacetic acid)

• Product Name: 3,4-Difluoro-5-nitrophenylacetic acid
• CAS No: 1806389-24-1
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 4707725
• Update Time: 2023-08-15

3,4-Difluoro-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-nitrophenylacetic acid

• Inchi： 1S/C8H5F2NO4/c9-5-1-4(3-7(12)13)2-6(8(5)10)11(14)15/h1-2H,3H2,(H,12,13)
• InChI Key： QYOSRDTUSAOJBD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 83.1